Cas no 1126745-58-1 (Ziprasidone-d8)

Ziprasidone-d8 is a deuterated analog of Ziprasidone, serving as an internal standard for precise quantification in LC-MS/MS and GC-MS analyses. Its isotopic labeling ensures minimal interference with the analyte, enhancing accuracy in pharmacokinetic and metabolic studies. The compound’s high chemical purity and stability make it ideal for research applications requiring reliable reference materials.

Ziprasidone-d8 structure

Product Name:Ziprasidone-d8

CAS No:1126745-58-1

MF:C₂₁H₁₃D₈N₄OSCl

MW:420.985

CID:2094671

PubChem ID:25216238

Update Time:2025-06-17

Ziprasidone-d8 Chemical and Physical Properties

Names and Identifiers

- Ziprasidone d8
- CP-88059 D8
- Ziprasidone-d8
- 5-(2-(4-(benzo[d]isothiazol-3-yl)-2,2,3,3,5,5,6,6-octadeuteropiperazin-1-yl)ethyl)-6-chloroindolin-2-one
- Geodon D8
- CP-88059
- 5-[2-[4-(1,2-Benzisothiazol-3yl)-1-(piperazinyl-d8)]ethyl]-6-chloro-1,3-dihydro-2H-indol-2-one;
- J-008286
- AKOS015832916
- AS-6024
- Ziprasidone-(piperazine-d8), 97 atom % D, 97% (CP)
- 5-[2-[4-(1,2-Benzisothiazol-3yl)-1-(piperazinyl-d8)]ethyl]-6-chloro-1,3-dihydro-2H-indol-2-one
- 5-[2-[4-(1,2-benzothiazol-3-yl)-2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl]ethyl]-6-chloro-1,3-dihydroindol-2-one
- G13449
- 1126745-58-1
- 1ST10222D8
- HY-14542S
- DA-68849
- 5-(2-(4-(1,2-benzisothiazol-3-yl)-1-piperazinyl)ethyl)-6-chloro-1,3-dihydro-2h-indol-2-one
- MDL： MFCD08064205
- Inchi： InChI=1S/C21H21ClN4OS/c22-17-13-18-15(12-20(27)23-18)11-14(17)5-6-25-7-9-26(10-8-25)21-16-3-1-2-4-19(16)28-24-21/h1-4,11,13H,5-10,12H2,(H,23,27)/i7D2,8D2,9D2,10D2
- InChI Key： MVWVFYHBGMAFLY-UFBJYANTSA-N
- SMILES： O=C1CC2=CC(CCN(C([2H])([2H])C3([2H])[2H])C([2H])([2H])C([2H])([2H])N3C4=NSC5=C4C=CC=C5)=C(Cl)C=C2N1

Computed Properties

Exact Mass: 420.16300
Monoisotopic Mass: 420.1626741g/mol
Isotope Atom Count: 8
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 28
Rotatable Bond Count: 4
Complexity: 573
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 76.7Å²

Experimental Properties

PSA: 76.71000
LogP: 3.94990

Ziprasidone-d8 Security Information

Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Ziprasidone-d8 Pricemore >>

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